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Compound of Interest

Compound Name: Alicapistat

Cat. No.: B605308 Get Quote

Disclaimer: Alicapistat is an investigational compound. A specific Safety Data Sheet (SDS)

with official disposal procedures is not publicly available. Therefore, this guidance is based on

established safety protocols and best practices for the handling and disposal of investigational

pharmaceutical agents and laboratory chemicals. Alicapistat should be treated as a potentially

hazardous substance at all times. Always consult with your institution's Environmental Health

and Safety (EHS) department for compliance with local, state, and federal regulations.

Proper management and disposal of investigational products like Alicapistat are critical for

ensuring personnel safety, maintaining data integrity in research, and preventing environmental

contamination.[1] Improper disposal of pharmaceuticals can lead to the release of active

ingredients into ecosystems, posing a risk to wildlife and human health.[2] This document

provides a step-by-step protocol for the safe handling and disposal of Alicapistat in a

laboratory setting.

Alicapistat: Chemical and Physical Properties
The following table summarizes the known quantitative data for Alicapistat, which is essential

for its safe handling and in determining appropriate disposal methods.
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Property Value Source

Molecular Formula C₂₅H₂₇N₃O₄ MedchemExpress[3]

Molecular Weight 433.50 g/mol MedchemExpress[3]

Appearance Light yellow to yellow solid MedchemExpress[3]

CAS Number 1254698-46-8 MedchemExpress[3]

Solubility
100 mg/mL in DMSO (requires

sonication)
MedchemExpress[4]

Plasma Half-life 7 to 12 hours (in humans) PubMed[5]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 6 months.
MedchemExpress[3]

Detailed Disposal Protocol for Alicapistat
This protocol outlines the necessary steps for safely managing Alicapistat waste from

generation to final disposal. The primary objective is to prevent its release into the environment

by ensuring all waste streams are properly segregated and treated, typically via high-

temperature incineration.[6]

Guiding Principle: All used and unused investigational medications must be managed and

destroyed in accordance with federal guidelines, such as the Resource Conservation and

Recovery Act (RCRA), and any standards set by the research sponsor.[2][6]

Methodology:

Hazard Assessment & Personal Protective Equipment (PPE):

Due to the lack of specific toxicity data, treat Alicapistat as a hazardous chemical.

Always handle Alicapistat solid powder and solutions within a certified chemical fume

hood to minimize inhalation exposure.

Required PPE includes:
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Nitrile gloves

Safety glasses or goggles

A properly buttoned lab coat

Waste Segregation and Containerization:

Solid Waste:

Collect unused or expired pure Alicapistat powder, along with any materials grossly

contaminated with the solid (e.g., weighing papers, spatulas, contaminated gloves), in a

dedicated, sealable, and clearly labeled hazardous waste container.[7]

The container must be made of a material compatible with the chemical. The original

product container is often a suitable choice.[7]

Liquid Waste:

Collect all solutions containing Alicapistat in a dedicated, leak-proof, and sealable

hazardous liquid waste container.

Do not pour any solution containing Alicapistat down the drain.[8]

Ensure the waste container is compatible with the solvent used (e.g., a glass container

for solutions in DMSO).

Chemically Contaminated Sharps:

Dispose of any sharps (e.g., needles, syringes, broken glass) contaminated with

Alicapistat in a designated, puncture-resistant sharps container labeled for chemically

contaminated sharps.[9] Do not place these in a standard biohazard sharps container.

Empty Containers:

Containers that held pure Alicapistat are considered "empty" only after being triple-

rinsed with a suitable solvent (e.g., ethanol or methanol).[7]
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The rinsate from this process must be collected and disposed of as hazardous liquid

waste.[7]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's policy for non-hazardous lab glass or plastic.[8][9]

Labeling of Waste Containers:

All waste containers must be labeled immediately upon the first addition of waste.

Use your institution's official "Hazardous Waste" label.[10]

The label must include, at a minimum:

The words "Hazardous Waste".[11]

The full chemical name: "Alicapistat". Do not use abbreviations.[10]

The approximate concentration and solvent composition (for liquids).

The name and contact information of the Principal Investigator (PI) or responsible

researcher.[10]

The date the waste was first added to the container (accumulation start date).

Storage of Waste in the Laboratory:

Store sealed waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.[10]

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Do not store incompatible waste types together.

Final Disposal Procedure:

Once a waste container is full (do not overfill) or ready for disposal, arrange for pickup

through your institution's EHS department.[9]
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Complete and submit any required chemical waste collection forms.

The EHS department will transport the waste to a licensed hazardous waste management

facility for final disposal, which for pharmaceutical waste is typically high-temperature

incineration.[6][10] This method ensures the complete destruction of the active

pharmaceutical ingredient.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of various forms of Alicapistat waste.
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Caption: Logical workflow for the safe disposal of Alicapistat waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://theaspd.com/index.php/ijes/article/download/5918/4298/11987
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.medchemexpress.com/Alicapistat.html
https://file.medchemexpress.com/batch_PDF/HY-109001/Alicapistat-DataSheet-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/30052328/
https://pubmed.ncbi.nlm.nih.gov/30052328/
https://pubmed.ncbi.nlm.nih.gov/30052328/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132024
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/product/b605308#alicapistat-proper-disposal-procedures
https://www.benchchem.com/product/b605308#alicapistat-proper-disposal-procedures
https://www.benchchem.com/product/b605308#alicapistat-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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